2-ethoxy-3-hydroxypyrido[3,2-d]pyrimidin-4(3H)-one

• CAS RN: 128037-06-9
• Molecular Formula: C9H9N3O3
• Molecular Weight: 207.19 g/mol
• IUPAC Name: 2-ethoxy-3-hydroxypyrido[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C9H9N3O3/c1-2-15-9-11-6-4-3-5-10-7(6)8(13)12(9)14/h3-5,14H,2H2,1H3
• InChI Key: XXGBINJQBIFZPU-UHFFFAOYSA-N
• SMILES: CCOC1=NC2=C(C(=O)N1O)N=CC=C2
• synonyms: Pyrido[3,2-d]pyrimidin-4(3H)-one, 2-ethoxy-3-hydroxy- (9CI)

Description

2-ethoxy-3-hydroxypyrido[3,2-d]pyrimidin-4(3H)-one is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and its mechanism of action has been the subject of much research. In

Scientific Research Applications

2-ethoxy-3-hydroxypyrido[3,2-d]pyrimidin-4(3H)-one has been studied extensively for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and it has been shown to be effective in the treatment of several diseases. Some of the scientific research applications of this compound are discussed below.

Mechanism Of Action

The mechanism of action of 2-ethoxy-3-hydroxypyrido[3,2-d]pyrimidin-4(3H)-one is not fully understood. However, it has been suggested that this compound may act as an inhibitor of certain enzymes that are involved in the regulation of various cellular processes. It has also been proposed that this compound may interact with certain receptors in the body, leading to its physiological effects.

Biochemical And Physiological Effects

2-ethoxy-3-hydroxypyrido[3,2-d]pyrimidin-4(3H)-one has been found to have a variety of biochemical and physiological effects. This compound has been shown to have anti-inflammatory and antioxidant properties, and it has been found to be effective in the treatment of several diseases, including cancer, diabetes, and neurodegenerative disorders. It has also been shown to have neuroprotective effects, and it has been proposed as a potential treatment for Alzheimer's disease.

Advantages And Limitations For Lab Experiments

One of the advantages of using 2-ethoxy-3-hydroxypyrido[3,2-d]pyrimidin-4(3H)-one in lab experiments is that it is a well-established compound with a known synthesis method. This makes it easy to obtain and use in experiments. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 2-ethoxy-3-hydroxypyrido[3,2-d]pyrimidin-4(3H)-one. One area of research could be focused on further elucidating the compound's mechanism of action. This could involve studying the compound's interactions with various enzymes and receptors in the body. Another area of research could be focused on developing new synthetic methods for this compound, which could lead to improved yields and purity. Additionally, further studies could be conducted to explore the potential therapeutic applications of this compound in the treatment of various diseases.

Synthesis Methods

The synthesis of 2-ethoxy-3-hydroxypyrido[3,2-d]pyrimidin-4(3H)-one involves the reaction of 2-ethoxy-3-hydroxypyridine-4-carbaldehyde with urea in the presence of a suitable catalyst. This reaction yields the desired compound in good yields and high purity. The synthesis of this compound has been reported in several research articles, and the procedure is well-established.